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Compound of Interest |

Diethyl 2-
Compound Name: ((phenylamino)methylene)malonat

e

Cat. No.: B188736

Essential Safety and Handling Guide for Diethyl
2-((phenylamino)methylene)malonate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for researchers, scientists, and drug development professionals handling
Diethyl 2-((phenylamino)methylene)malonate (CAS No. 54535-22-7). The following
information is critical for ensuring laboratory safety and proper chemical management.

Chemical Hazard and Safety Information

Diethyl 2-((phenylamino)methylene)malonate is a chemical compound that requires careful
handling due to its potential health hazards.[1] It is harmful if swallowed, causes skin and
serious eye irritation, and may cause respiratory irritation.[1][2][3]
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GHS Hazard Precautionary .
Hazard Category Signal Word
Statement Statement Codes
o ) P264, P270,
Acute Toxicity, Oral H302: Harmful if _
P301+P312, P330, Warning
(Category 4) swallowed
P501
o ) P264, P280,
Skin Irritation H315: Causes skin )
o P302+P352, Warning
(Category 2) irritation
P332+P313, P362
o ) P264, P280,
Eye Irritation H319: Causes serious ]
o P305+P351+P338, Warning
(Category 2A) eye irritation
P337+P313
Specific target organ
p. ) g J P261, P271,
toxicity — Single
H335: May cause P304+P340, P312, ]
exposure (Category Warning

3), Respiratory tract
irritation

respiratory irritation

P403+P233, P405,
P501

Operational Plan: Step-by-Step Handling Procedure

Strict adherence to the following procedural steps is mandatory to minimize exposure and

ensure safe handling.

e Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a certified chemical fume hood.[4]

o Ensure that an eyewash station and safety shower are readily accessible.

o Before handling, wash hands thoroughly.[4]

» Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical safety goggles or a face shield.[4]

o Skin Protection:
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» Wear chemical-resistant gloves (e.g., nitrile gloves).[5]
» Wear a lab coat, ensuring it is fully buttoned.[5]

» Wear long pants and closed-toe shoes.[5]

o Respiratory Protection: If working outside a fume hood or if dust/aerosols are generated,
use a NIOSH-approved respirator.[6]

e Chemical Handling:

[e]

Avoid the formation of dust and aerosols.[4]

o

Do not eat, drink, or smoke in the handling area.[3]

[¢]

Keep the container tightly closed when not in use.[3]

o

Store the chemical in a cool (2-8°C), dry, and dark place.[1][7]
e In Case of Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[6]

o Skin Contact: Remove contaminated clothing and flush skin with plenty of soap and water
for at least 15 minutes. Seek medical attention if irritation persists.[6]

o Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. Seek
medical attention.[6]

o Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate
medical attention.[6]

Disposal Plan

Proper disposal of Diethyl 2-((phenylamino)methylene)malonate and its containers is crucial
to prevent environmental contamination and ensure regulatory compliance.

o Waste Collection:
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o Collect waste material in a suitable, labeled, and closed container.[4]

o Do not mix with other waste streams unless explicitly permitted.

» Disposal Method:

o Dispose of the chemical waste through a licensed professional waste disposal service.[4]

o Contaminated packaging should be disposed of as unused product.[4]

Experimental Workflow
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Safe Handling Workflow for Diethyl 2-((phenylamino)methylene)malonate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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diethyl-2-phenylamino-methylene-malonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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